4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-(2,2-difluoroethyl)-N-(3-propan-2-yloxypropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C12H20F2N4O2/c1-8(2)20-5-3-4-16-12(19)11-9(15)6-18(17-11)7-10(13)14/h6,8,10H,3-5,7,15H2,1-2H3,(H,16,19)
• InChI Key: KLFDPCYUUOVMHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=NN(C=C1N)CC(F)F
• Molecular Formula: C12H20F2N4O2
• Molecular Weight: 290.31 g/mol

Description

4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is a pyrazole derivative that has been synthesized using a specific method, and it has been found to have a unique mechanism of action that makes it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide involves its ability to inhibit the activity of specific enzymes involved in various biological processes. Specifically, it has been found to inhibit the activity of PARP-1, an enzyme involved in DNA repair, and PDE5, an enzyme involved in the regulation of smooth muscle tone.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are dependent on its mechanism of action. Its ability to inhibit PARP-1 has been found to result in DNA damage and cell death in cancer cells, while its ability to inhibit PDE5 has been found to result in the relaxation of smooth muscle and increased blood flow.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide in lab experiments include its unique mechanism of action and its potential applications in various research areas. However, there are limitations to its use, including the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide. These include further studies on its potential use in the treatment of cancer, inflammation, and autoimmune diseases, as well as studies on its safety and efficacy in vivo. Additionally, there is potential for the development of new derivatives of this compound with improved properties and applications.

Synthesis Methods

The synthesis of 4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide involves a multi-step process that starts with the reaction of 3,3-difluoropropene with hydrazine hydrate to form 3,3-difluoro-1-hydrazinopropane. This intermediate is then reacted with 3-isopropoxypropylamine and 4-amino-1H-pyrazole-3-carboxylic acid to form the final product.

Scientific Research Applications

The unique chemical structure of 4-Amino-1-(2,2-difluoroethyl)-N-(3-isopropoxypropyl)-1H-pyrazole-3-carboxamide makes it a promising compound for various scientific research applications. It has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use in the treatment of inflammation and autoimmune diseases due to its ability to modulate the immune system.